Cas no 2228375-54-8 (3-2-(dimethylamino)-5-fluorophenyl-2,2-difluoropropanoic acid)

• Product Name: 3-2-(dimethylamino)-5-fluorophenyl-2,2-difluoropropanoic acid
• CAS No: 2228375-54-8
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6499497
• PubChem ID: 165712072
• Update Time: 2025-06-15

3-2-(dimethylamino)-5-fluorophenyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-5-fluorophenyl-2,2-difluoropropanoic acid
• 3-[2-(dimethylamino)-5-fluorophenyl]-2,2-difluoropropanoic acid
• 2228375-54-8
• EN300-1971353

• Inchi： 1S/C11H12F3NO2/c1-15(2)9-4-3-8(12)5-7(9)6-11(13,14)10(16)17/h3-5H,6H2,1-2H3,(H,16,17)
• InChI Key： JVSKZPBCZMYGTP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C(C=CC=1N(C)C)F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(dimethylamino)-5-fluorophenyl-2,2-difluoropropanoic acid

Comprehensive Overview of 3-[2-(Dimethylamino)-5-fluorophenyl]-2,2-difluoropropanoic acid (CAS No. 2228375-54-8)

3-[2-(Dimethylamino)-5-fluorophenyl]-2,2-difluoropropanoic acid (CAS No. 2228375-54-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoropropanoic acid backbone linked to a dimethylamino-fluorophenyl moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, given its ability to modulate biological targets through hydrogen bonding and lipophilic interactions.

In recent years, the demand for fluorinated compounds like 3-[2-(Dimethylamino)-5-fluorophenyl]-2,2-difluoropropanoic acid has surged, driven by their stability and metabolic resistance. This aligns with trends in precision medicine and sustainable chemistry, where users frequently search for terms such as "fluorine in drug design" or "eco-friendly synthetic routes." The compound’s CAS No. 2228375-54-8 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of 3-[2-(Dimethylamino)-5-fluorophenyl]-2,2-difluoropropanoic acid typically involves multi-step reactions, including electrophilic aromatic substitution and nucleophilic fluorination. These methods are optimized for yield and purity, addressing common user concerns about "scalability of fluorinated intermediates." Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to validate its structure, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored, particularly in developing pest-resistant formulations. Searches for "fluorophenyl derivatives in agriculture" highlight growing interest in its role as a synergist or bioactive enhancer. Its low environmental persistence compared to traditional agrochemicals aligns with global shifts toward green chemistry.

In conclusion, 3-[2-(Dimethylamino)-5-fluorophenyl]-2,2-difluoropropanoic acid (CAS No. 2228375-54-8) represents a versatile scaffold with applications spanning drug development and crop protection. Its integration into AI-driven molecular modeling workflows and response to "fluorine’s role in bioavailability" queries underscore its interdisciplinary importance. Future research may focus on patent landscapes and cost-effective synthesis to meet industrial demands.